Cas no 107735-20-6 (Magnesium, chloro[(dimethylphenylsilyl)methyl]-)

• Product Name: Magnesium, chloro[(dimethylphenylsilyl)methyl]-
• CAS No: 107735-20-6
• MF: C₉H₁₃ClMgSi
• MW: 209.043022871017
• MDL: MFCD06201603
• CID: 1184268
• PubChem ID: 11041994
• Update Time: 2025-10-29

Magnesium, chloro[(dimethylphenylsilyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Magnesium, chloro[(dimethylphenylsilyl)methyl]-
• magnesium,methanidyl-dimethyl-phenylsilane,chloride
• DIMETHYLPHENYLSILYLMETHYLMAGNESIUM CHLORIDE, 0.50 M in 2-MeTHF
• Dimethylphenylsilylmethylmagnesium chloride, 0.5M THF
• [(CHLOROMAGNESIO)METHYL]DIMETHYLPHENYLSILANE
• [(dimethylphenylsilyl)methyl]magnesium chloride
• 107735-20-6
• DIMETHYLPHENYLSILYLMETHYLMAGNESIUM CHLORIDE, 0.50 M in THF

• MDL： MFCD06201603
• Inchi： 1S/C9H13Si.ClH.Mg/c1-10(2,3)9-7-5-4-6-8-9;;/h4-8H,1H2,2-3H3;1H;/q-1;;+2/p-1
• InChI Key： CBCNRZVBTLJKSF-UHFFFAOYSA-M
• SMILES： [Cl-].[Si](C)(C)([CH2-])C1C=CC=CC=1.[Mg+2]

Computed Properties

• Exact Mass: 208.03259
• Monoisotopic Mass: 208.0325463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on Magnesium, chloro[(dimethylphenylsilyl)methyl]-

Magnesium, chloro[(dimethylphenylsilyl)methyl]- (CAS No: 107735-20-6)

Magnesium, chloro[(dimethylphenylsilyl)methyl]- is a unique organometallic compound with the CAS registry number 107735-20-6. This compound has garnered significant attention in the fields of organic synthesis and materials science due to its versatile reactivity and potential applications in advanced chemical processes. The structure of this compound is characterized by a magnesium atom coordinated with a chloro group and a [(dimethylphenylsilyl)methyl] ligand, which imparts it with distinctive electronic and steric properties.

The [(dimethylphenylsilyl)methyl] group in the compound plays a crucial role in determining its reactivity and selectivity in various chemical transformations. Recent studies have highlighted its ability to act as a highly efficient catalyst in cross-coupling reactions, particularly in the presence of transition metals like palladium and nickel. This has opened new avenues for its application in the synthesis of complex organic molecules, including pharmaceutical intermediates and advanced materials.

One of the most notable advancements involving Magnesium, chloro[(dimethylphenylsilyl)methyl]- is its use in asymmetric catalysis. Researchers have demonstrated that this compound can induce high enantioselectivity in certain reactions, making it a valuable tool in the production of chiral compounds. The integration of this compound with modern catalytic systems has significantly enhanced the efficiency and sustainability of chemical manufacturing processes.

In addition to its catalytic applications, Magnesium, chloro[(dimethylphenylsilyl)methyl]- has also been explored for its potential in polymerization reactions. Its ability to stabilize reactive intermediates has led to the development of novel polymeric materials with tailored properties, such as improved thermal stability and mechanical strength. These materials hold promise for use in high-performance applications across industries like aerospace and electronics.

The synthesis of Magnesium, chloro[(dimethylphenylsilyl)methyl]- involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and product quality. Recent breakthroughs in synthetic methodologies have enabled chemists to streamline the production process, reducing costs and improving scalability.

From an environmental standpoint, Magnesium, chloro[(dimethylphenylsilyl)methyl]- exhibits favorable properties that align with green chemistry principles. Its ability to function as an efficient catalyst reduces the need for excess reagents and minimizes waste generation during chemical reactions. Furthermore, ongoing research is focused on enhancing its recyclability and reducing its environmental footprint.

In conclusion, Magnesium, chloro[(dimethylphenylsilyl)methyl]- (CAS No: 107735-20-6) stands as a testament to the continuous evolution of organometallic chemistry. Its unique combination of electronic properties and versatile reactivity positions it as a key player in advancing modern chemical technologies. As research continues to uncover new applications for this compound, it is poised to make even greater contributions to the fields of organic synthesis, catalysis, and materials science.